Cas no 461033-41-0 (4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine)

• Product Name: 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine
• CAS No: 461033-41-0
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• MDL: MFCD03063708
• CID: 1086470
• PubChem ID: 23938951
• Update Time: 2025-07-21

4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethoxyphenyl)-5-propylthiazol-2-amine
• 4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine
• 4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine(SALTDATA: FREE)
• CHEMBRDG-BB 6876937
• AG-F-58994
• Ambcb6876937
• CTK4I9167
• MolPort-016-631-722
• Oprea1_202115
• 4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine, AldrichCPR
• DTXSID00635952
• 461033-41-0
• BS-36619
• AKOS022184554
• DB-205074
• MFCD03063708
• 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine

• MDL： MFCD03063708
• Inchi： 1S/C14H18N2OS/c1-3-5-12-13(16-14(15)18-12)10-6-8-11(9-7-10)17-4-2/h6-9H,3-5H2,1-2H3,(H2,15,16)
• InChI Key： RDYHRHLOWLYZPQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC(=CC=2)OCC)=C1CCC

Computed Properties

• Exact Mass: 262.11400
• Monoisotopic Mass: 262.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 4.32470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine

Comprehensive Overview of 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine (CAS No. 461033-41-0)

4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine, identified by its CAS number 461033-41-0, is a specialized organic compound belonging to the thiazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of an ethoxyphenyl group and a propyl chain in its molecular framework makes it a subject of interest for scientists exploring novel bioactive molecules.

In recent years, the demand for thiazole derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly intrigued by the amine functional group in 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine, which enhances its reactivity and binding affinity with biological targets. This compound is often discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry, as it exhibits promising properties for the development of new therapeutic agents.

The synthesis of 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine involves multi-step organic reactions, including condensation and cyclization processes. Its CAS registry number 461033-41-0 ensures precise identification in chemical databases, facilitating global research collaboration. Given the rising interest in sustainable chemistry, scientists are also investigating eco-friendly synthesis routes for this compound to minimize environmental impact.

One of the most frequently asked questions about 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine revolves around its potential applications. Preliminary studies suggest its utility in designing enzyme inhibitors and antimicrobial agents. Additionally, its aromatic thiazole core makes it a candidate for fluorescence-based sensors, a hot topic in analytical chemistry. These applications align with current trends in precision medicine and green technology, making the compound highly relevant to contemporary scientific discourse.

From a commercial perspective, 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine is available through specialized chemical suppliers, often listed under its CAS no. 461033-41-0. Quality control and purity standards are critical for researchers, as impurities can significantly affect experimental outcomes. The compound’s stability under various storage conditions is another area of interest, particularly for laboratories focusing on long-term studies.

In conclusion, 4-(4-Ethoxyphenyl)-5-propyl-1,3-thiazol-2-amine (CAS No. 461033-41-0) represents a fascinating intersection of chemistry and innovation. Its structural features and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore heterocyclic compounds, this molecule is poised to play a pivotal role in advancing knowledge across multiple disciplines.